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Compound of Interest

(R)-Chroman-4-amine
Compound Name:
hydrochloride

Cat. No.: B565844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of
(R)-Chroman-4-amine hydrochloride. Due to the limited publicly available data, this
document focuses on the fundamental characteristics of the compound.

Chemical Properties

(R)-Chroman-4-amine hydrochloride is a chiral amine derivative of chroman. Its
hydrochloride salt form generally confers increased stability and solubility in agueous solutions
compared to the free base.

Table 1: Core Chemical Properties of (R)-Chroman-4-amine hydrochloride

Property Value

Molecular Formula CoH12CINO

Molecular Weight 185.65 g/mol

CAS Number 1034053-17-6
Appearance White to off-white solid
Purity >98%
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Structural Information

The core structure consists of a chroman ring system with an amine group at the 4-position.
The "(R)" designation indicates the stereochemistry at the chiral center (carbon-4).

CoH1>CINO hroman-4-amine hydrochloride

MW: 185.65

Click to download full resolution via product page

Caption: Chemical structure and basic properties of (R)-Chroman-4-amine hydrochloride.

Handling and Storage

It is recommended to store (R)-Chroman-4-amine hydrochloride in a cool, dry place, away
from incompatible substances. For long-term storage, temperatures of -20°C are advised. The
compound should be handled in a well-ventilated area, and appropriate personal protective
equipment (PPE) should be worn.

Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis, purification, and analysis
of (R)-Chroman-4-amine hydrochloride are scarce. Researchers interested in utilizing this
compound would likely need to develop or adapt existing methods for the synthesis of chiral
amines or chroman derivatives.

A general workflow for characterizing a compound like this would involve:
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Caption: A generalized workflow for the chemical characterization of (R)-Chroman-4-amine
hydrochloride.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing the specific biological activities or
associated signaling pathways for (R)-Chroman-4-amine hydrochloride. As a chiral amine, it
could potentially interact with a variety of biological targets, such as G-protein coupled
receptors (GPCRs), ion channels, or enzymes. Further research is required to elucidate its
pharmacological profile.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. It is not a substitute for rigorous experimental validation. Researchers
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should always consult primary literature and safety data sheets before handling any chemical
compound.

 To cite this document: BenchChem. [In-depth Technical Guide: (R)-Chroman-4-amine
hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565844#r-chroman-4-amine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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